Cas no 881590-57-4 (2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid)
881590-57-4 structure
Product Name:2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid
CAS No:881590-57-4
Molecular Formula:C11H13BrO3
Molecular Weight:273.123122930527
CID:4718246
PubChem ID:4779150
2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid Properties
Names and Identifiers
-
- 2-(4-bromo-2,6-dimethylphenoxy)propanoic acid
- ARONIS010468
- BBB/290
- STL065951
- SBB079978
- BB0287424
- ST45047192
- AKOS000319436
- NCGC00326293-01
- AN-329/43341935
- AB01320977-02
- AKOS024144446
- 881590-57-4
- 2-(4-bromo-2,6-dimethylphenoxy)propanoicacid
- CS-0322137
-
- InChIKey： BBGLAOVVZCRLDO-UHFFFAOYSA-N
- Inchi： 1S/C11H13BrO3/c1-6-4-9(12)5-7(2)10(6)15-8(3)11(13)14/h4-5,8H,1-3H3,(H,13,14)
- SMILES： BrC1C=C(C)C(=C(C)C=1)OC(C(=O)O)C
Computed Properties
- Exact Mass: 272.00481g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 272.00481g/mol
- Heavy Atom Count: 15
- Complexity: 220
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5
2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B626685-5mg |
2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid |
881590-57-4 | 5mg |
$ 50.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1392807-1g |
2-(4-Bromo-2,6-dimethylphenoxy)propanoic acid |
881590-57-4 | 97% | 1g |
￥1883.00 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 024095-500mg |
2-(4-Bromo-2,6-dimethylphenoxy)propanoic acid |
881590-57-4 | 500mg |
3233CNY |
2-(4-Bromo-2,6-dimethylphenoxy)propanoicacid Related Literature
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Daniel Vaccarello,Amy Tapley,Zhifeng Ding RSC Adv., 2013,3, 3512-3515
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Kosuke Namiki,Masaki Murata,Shoko Kume,Hiroshi Nishihara New J. Chem., 2011,35, 2146-2152
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Yi Guo,Zhongqing Jiang,Xiaobin Wang,Wen Ying,Danka Chen,Sihang Liu,Shengfu Chen,Zhong-jie Jiang,Xinsheng Peng J. Mater. Chem. A, 2018,6, 19547-19554
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Bárbara Delgado,Verónica Pino,Juan H. Ayala,Venerando González,Ana M. Afonso Analyst, 2005,130, 571-577
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Layla S. Almazroai RSC Adv., 2019,9, 24670-24681
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Morten Ghiladi,Jonnes T. Gomez,Alan Hazell,Pauli Kofod,Jan Lumtscher,Christine J. McKenzie Dalton Trans., 2003, 1320-1325
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Michele Bozzetti,Anne Berger,Robin Girod,Yen-Chun Chen,Felix N. Büchi,Hubert A. Gasteiger,Vasiliki Tileli Chem. Commun., 2022,58, 8854-8857
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Hai-Yang Li,Shu-Na Zhao,Shuang-Quan Zang,Jing Li Chem. Soc. Rev., 2020,49, 6364-6401
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